Recently, there has been a surge of interest in adopting natural dyes to avoid the environmental difficulties connected with the synthetic coloring compounds. This research focuses on extracting natural dyes from Butea Monosperma plants and on developing sustainable dyeing methods for silk fabric. Natural colorants were extracted using an aqueous and acidic extraction procedure, and the silk fabric was dyed with the extracts using mordanting with a variety of metal and bio mordants. The treatment of fabric and extracts were carried out using microwave irradiation. It was found that after irradiation up to 3 min, the acidic extract shown maximum color strength onto fabric. It was also observed that the acacia and pine-nut hull at 80 °C and before dyeing pomegranate extract at 80 °C and after dyeing of silk fabric at 40 °C using bio-mordants were higher color strength than metallic mordant. For comparative analysis Al salt at 40 °C, Iron salt at 60 °C and tannic acid (T.A.) at 80 °C were provided acceptable results. The color fastness characteristics were also found good to excellent. The bio-mordants not only provide the higher color strength and fastness properties, it was also an environmental friendly approaches. Scanning electron microscopy (SEM) images and Fourier transform infrared spectroscopy (FT-IR) analyses revealed the difference between irradiated and un-irradiated silk fabric. Therefore, it is recommended that MW rays and bio-mordants be used in the natural dyeing of silk fabric because of their deformability and non-toxicity, as well as their high color fastness and color strength properties.

Johansson gauge blocks (‘Jo blocks’) are made of steel and used for precision length measurement. Their surface is very smooth, and two blocks can adhere to each other; however, strong adhesion occurs only after sliding (wringing). Various hypotheses explaining wringing and adhesion mechanisms in the blocks have been suggested in the literature, including the role of intermolecular forces, oil surface tension and air pressure. The authors study the frictional sliding of two Jo blocks against each other to obtain insights into the mechanisms of wringing. The results show an increase in the friction force with the sliding distance, which is consistent with the removal of the oxide film from the steel surface by wringing. This is likely the dominant mechanism of Jo block adhesion.

In this study, the surface chemistry and morphology and the photocatalytic and antibacterial potential of pure and chlorine (Cl)-doped indium sulfide (In2S3) thin films, produced by spray pyrolysis, were analyzed. The root-mean-square roughness seemed not to be affected significantly by the chlorine concentration in three of the doped films (around 12 nm). The roughness seemed not to affect the characteristics of the films analyzed in this study. The samples presented a photocatalytic efficiency higher than 80%, but no correlation with the chlorine concentration was found. The antibacterial potential of the films was assessed against the multidrug-resistant bacteria Pseudomonas aeruginosa, responsible for serious infections, which are extremely difficult to treat in hospitals. The obtained results evidence an increase in antibacterial activity with the increase in chlorine concentration. These results encourage further studies to support the potential of this material to be used in biomedical applications.

The atomic force microscopy force–volume technique was used to investigate the surface properties of two hydrogels during their enzymatic degradation. Agarose gels with concentrations of 0.5, 1.0 and 1.5% w/v were selected for the degradation study to show that the mechanical effects of degradation could be measured in a spatially resolved way on the hydrogel surface. The agarase enzyme was used to degrade the agarose gels. The agarose gels were found to be heterogeneous with multiple stiffness domains that were degraded at different erosion rates. It was inferred that agarose gels contained both tightly and loosely packed regions. The loosely packed regions degraded first, followed by the regions that were packed more tightly. The second hydrogels containing hyaluronic acid and gelatin with 5% w/v hyaluronic acid and 5% w/v gelatin cross-linked in equal amounts were also studied. These hybrid gels were degraded either by using hyaluronidase or collagenase type IV. With hyaluronidase, gelatin was left on the surface as a homogeneous layer. With collagenase, cross-linked hyaluronic acid remained on the surface. Post-degradation the hyaluronic acid-rich surface had a stiffness of ∼20 kPa, while the gelatin-rich surface stiffness was only ∼15 kPa.

In this study, fabricated amorphous chalcogenide Ge10Se70Bi20 thin films were irradiated with nitrogen (N+), argon (Ar+), hydrogen (H+) and oxygen (O+) ion beams. The compositions of the pure and irradiated films were investigated using X-ray diffraction, which confirmed the amorphous structures of the pristine and the irradiated Ge10Se70Bi20 thin films. The optical parameters such as optical bandgap, absorption edge, Urbach energy, Tauc parameter and extinction coefficient of the unirradiated and irradiated films were determined using ultraviolet/visible spectroscopy. The energy gap was found to reduce from 1.355 eV for unirradiated Ge10Se70Bi20 to 1.02, 0.73, 0.60 and 0.51 eV after irradiation with nitrogen, argon, hydrogen and oxygen ion beams, respectively. Meanwhile, the band tail of Ge10Se70Bi20, which is 0.12 eV, increased to 0.16, 0.40, 0.45 and 0.48 eV after irradiation with nitrogen, argon, hydrogen and oxygen ion beams, respectively. In particular, the conductivity increased by two orders after the pristine film had been exposed to an oxygen beam. The direct current electrical conductivity of the pristine film increased from 1.5 × 10−7 to 1.4 × 10−5 Ω−1 cm−1 after irradiation with an oxygen ion beam. Furthermore, the activation energy and Mott’s parameters of the original and irradiated Ge10Se70Bi20 films were deduced. The reported modifications of the optical and electrical parameters suggest the use of irradiated Ge10Se70Bi20 thin films in important applications – for example, optical data storage and optoelectronic devices.

This paper is devoted to the interfacial aspects of the intraocular behavior, migration and distribution of commonly injected ophthalmic drugs in eyes filled with medical-grade 1300 cSt silicone oil used as a retinal tamponade agent. Novel in vitro and ex vivo models were created for studying the physical properties of the retinal surface and interfacial spreading of the ophthalmic drugs over retinas. In vitro model experiments showed that the droplets of all tested drugs sank rapidly in the silicone oil to contact with the plasma-treated glass and then rapidly spread over the glass surface. In the ex vivo model, the migration phase was followed by contact with and rapid spread/absorption by the retinal interface. The wetting behavior of drugs under contact with the glass substrate and retinas was similar. The characteristic timescales of drug spreading, controlled by the viscous dissipation, were close. All tested drugs migrated to the retinal surface and rapidly spread across the retinal surface. This suggests that intravitreal drugs might be used effectively in eyes filled with silicone oil tamponade, as they rapidly migrate to and spread over the retinal surface.

Lightweight electromagnetic-interference (EMI)-shielding materials are urgently needed in harsh environments to tackle the increasing electromagnetic pollution and hazards. Herein, carbon-nanofiber-aerogel (CNFA) modified silicon oxycarbide (CNFA/SiOC) composites were prepared following a precursor infiltration pyrolysis procedure by using three-dimensional CNFA as a skeleton. Their structures and mass densities (0.28–1.35 g/cm3) were tunable by adjusting the content of the polysiloxane precursor in the impregnating solution. The lightweight CNFA/SiOC composite featured a continuous conductive network and a highly porous structure in the SiOC matrix, resulting in high specific shielding effectiveness (SE) (up to 68.9 dB cm3/g with SEtotal of 19.3 dB) due to enhanced conductance loss and multi-reflection/scattering. When the density is increased, the CNFA/SiOC composite can deliver EMI SE as high as 27.5 dB due to the generation of defective carbon and carbon dangling bonds as well as abundant interfaces between carbon nanofibers (CNFs) and SiOC, which induce polarization loss. Moreover, the CNFA/SiOC composite exhibits good oxidation resistance with SEtotal retention of above 98% after heat treatment at 600°C for 2 h in air, which arises from the effective protection of CNFs by SiOC.

The coalescence characteristics of two vibrated droplets at a certain distance on a microstructured surface with gradient wettability are investigated using a high-speed camera in this work. The results show that the volume ratio of the two droplets has a significant effect on the vibration modes. With the change in the volume ratio, the droplet exhibits different vibration modes, such as the pumping mode (PM), the rocking mode (RM) or the pumping–rocking mixed mode (PRM). In addition, the coalescence time of the two droplets varies with the volume ratio. When the volume ratio is close to 1, the two vibrated droplets are in synchronous PM and the coalescence time is the shortest. When the volume ratio is far from 1, the two droplets may show the RM, the asynchronous PM or the PRM. At this point, the coalescence time is increased, particularly for small volume ratios. Finally, the movement characteristics of three-phase contact lines are discussed, and a theoretical model is proposed to analyze the coalescence process. This work provides a new method to remove droplets rapidly, which is essential to enhance the heat-transfer performance of dropwise condensation.

Thin-layer wicking experiments were carried out using magnetically treated water and non-treated water. Two types of magnets of different constructions and strengths of the magnetic field (B = 15 mT and B = 0.27 T) were used. It was found that water circulating in the presence of a magnetic field penetrated faster into a porous layer of silica gel. This is reflected also in the changes in the electron donor and electron acceptor parameters of the surface free energy of the silica gel as calculated by using the Van Oss et al. approach. Based on this finding, it is hypothesized that changes in the water structure occur – that is, the water flow somehow destroys the network of hydrogen bonds in liquid water, while the magnetic field action promotes its formation.

Corrosion of aluminum (Al) alloys represents a major issue in industrial applications, giving rise to safety concerns and enormous economic loss. Chromate conversion coatings (CCCs) have been widely used in industry over the past decades, providing exceptional corrosion protection for aluminum alloys at a relatively low cost. However, new environmental regulations prohibiting the use of chromium (VI) (Cr6+) have raised a growing interest in the development of alternative technologies to CCCs, but only titanium (Ti)/zirconium (Zr) conversion coatings have been used in industrial applications thus far. However, there remain some disadvantages to these coatings, such as colorless appearance and poor corrosion resistance, which affect their wide application. Here, a colored titanium/zirconium-based conversion coating, formed on aluminum alloy 6063 using a solution containing tannic acid (TA; C76H52O46), hexafluorozirconic acid (H2ZrF6), hexafluorotitanic acid (H2TiF6) and sodium metavanadate (NaVO3), was developed recently by the authors, enabling rapid film formation at room temperature and improved corrosion resistance. The influence of TA on the film-forming process of colored titanium/zirconium-based conversion coatings was investigated using the ultraviolet–visible spectrophotometry, X-ray photoelectron spectroscopy and infrared spectroscopy techniques, and the possible reaction process after adding TA, as well as the mechanism of rapid film formation and color rendering, was also explored. The results showed that the large number of organic complexes formed by TA with metal ions during the aging process of conversion solution and film formation was the main reason for the rapid film formation and color rendering of the coating.